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Compound of Interest

Compound Name: 24,25-Dihydroxy Vitamin D2-d3

Cat. No.: B10800082

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
24,25-Dihydroxy Vitamin D2-d3. The following procedures are designed to ensure the safety
of laboratory personnel and compliance with environmental regulations.

l. Understanding the Compound

24,25-Dihydroxy Vitamin D2-d3 is a deuterated analog of a vitamin D metabolite. While the
deuteration itself does not significantly alter the chemical reactivity or environmental impact in
terms of disposal, the parent compound's biological activity necessitates careful handling and
disposal.[1][2] Analogs of Vitamin D3 are noted to have high acute toxicity if swallowed.[3][4]
Therefore, all waste containing this compound should be treated as hazardous chemical waste.

Il. Hazard Identification and Safety Precautions

Before beginning any disposal procedure, it is crucial to be aware of the potential hazards
associated with 24,25-Dihydroxy Vitamin D2-d3 and to take appropriate safety precautions.

Hazard Data Summary
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Hazard Statement

Classification

Precautionary Statement

Fatal if swallowed.[3]

Acute Toxicity, Oral (Category
1 or 2)[3]

P264: Wash hands thoroughly
after handling.[3]

P270: Do not eat, drink or
smoke when using this

product.[3]

P301+P310: IF SWALLOWED:

Immediately call a POISON
CENTER or doctor/physician.

[4]

Causes damage to organs
through prolonged or repeated

exposure.[4]

Specific target organ toxicity —
repeated exposure (Category
DIA]

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P314: Get medical
advice/attention if you feel

unwell.

Personal Protective Equipment (PPE)

Equipment

Specification

Gloves

Chemical-resistant (e.g., nitrile)

Eye Protection

Safety glasses with side shields or goggles

Lab Coat

Standard laboratory coat

Respiratory Protection

Use in a chemical fume hood to avoid inhalation

of dust or aerosols.[4]

lll. Step-by-Step Disposal Protocol

This protocol outlines the procedures for the disposal of pure 24,25-Dihydroxy Vitamin D2-d3
and contaminated materials.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-15439/24S-24-25-Dihydroxyvitamin-D3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15439/24S-24-25-Dihydroxyvitamin-D3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15439/24S-24-25-Dihydroxyvitamin-D3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15439/24S-24-25-Dihydroxyvitamin-D3-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2252406&productDescription=VITAMIN+D3+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2252406&productDescription=VITAMIN+D3+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2252406&productDescription=VITAMIN+D3+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2252406&productDescription=VITAMIN+D3+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b10800082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

A. Disposal of Unused or Expired 24,25-Dihydroxy Vitamin D2-d3 (Solid)

e Segregation:

o Do not mix with other chemical waste unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o Keep the compound in its original, clearly labeled container. If the original container is
compromised, transfer the waste to a new, compatible, and properly labeled container.

o Packaging:

o Ensure the container cap is tightly sealed.

o Place the sealed container in a secondary, leak-proof container (e.g., a plastic bag or a
larger, sealable container).

e Labeling:

o Label the outer container with a hazardous waste tag.

o The label must include:

The full chemical name: "24,25-Dihydroxy Vitamin D2-d3"

The quantity of waste.

The date of disposal.

The primary hazard(s) (e.g., "Toxic").

e Storage:

o Store the packaged waste in a designated hazardous waste accumulation area.

o This area should be secure, well-ventilated, and away from incompatible materials such as
strong oxidizing agents, acids, and bases.[3]

e Collection:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b10800082?utm_src=pdf-body
https://www.benchchem.com/product/b10800082?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15439/24S-24-25-Dihydroxyvitamin-D3-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Arrange for pickup by your institution's EHS department or a licensed hazardous waste
disposal contractor.

B. Disposal of Contaminated Materials

This includes items such as pipette tips, gloves, weigh boats, and empty containers.

Segregation:

o Collect all solid waste contaminated with 24,25-Dihydroxy Vitamin D2-d3 in a
designated, leak-proof container lined with a heavy-duty plastic bag.

Packaging:

o Once the bag is full, securely tie it off.

o Seal the outer container.

Labeling:

o Label the container as "Hazardous Waste" and list "24,25-Dihydroxy Vitamin D2-d3
contaminated debris" as the contents.

Storage and Collection:

o Store and arrange for collection as described in steps A.4 and A.5.
C. Disposal of Solutions Containing 24,25-Dihydroxy Vitamin D2-d3

e Segregation:

o Collect all liquid waste containing 24,25-Dihydroxy Vitamin D2-d3 in a dedicated, shatter-
resistant, and leak-proof container (e.g., a coated glass or polyethylene bottle).

o Do not mix with other solvent waste streams unless approved by your EHS department.
e Packaging:

o Keep the container sealed when not in use.
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o Do not fill the container to more than 80% capacity to allow for expansion.
e Labeling:
o Label the container with a hazardous waste tag.

o The label must include:

The full chemical name: "24,25-Dihydroxy Vitamin D2-d3"

The solvent(s) and their approximate concentrations.

The concentration of the active compound.

The primary hazard(s) (e.g., "Toxic," "Flammable" if in a flammable solvent).
o Storage and Collection:
o Store and arrange for collection as described in steps A.4 and A.5.
IV. Emergency Procedures
In the event of a spill or exposure, follow these procedures:
Spill Response
o Evacuate: Alert others in the immediate area and evacuate if necessary.
e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Contain: For small spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand, or commercial spill pads).

¢ Clean: Carefully sweep or scoop the absorbed material into a hazardous waste container.
Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.

» Report: Report the spill to your laboratory supervisor and EHS department.
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Exposure Response

Exposure Route

First Aid Measures

Do NOT induce vomiting. Immediately call a

Ingestion poison control center or seek medical attention.
[4]
Move the person to fresh air. Seek medical
Inhalation attention if breathing is difficult or symptoms

persist.

Skin Contact

Remove contaminated clothing. Immediately
flush the skin with plenty of water for at least 15
minutes. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[3]

V. Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 24,25-Dihydroxy Vitamin D2-d3 waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific
waste disposal policies and procedures, and adhere to all local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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